Regulatory AI and CPCA Category
The EMA and TGA have assigned N-nitroso clozapine EP Impurity C (N-CZNC) an Acceptable Intake of 400 ng/day under CPCA Category 3, whereas N-nitroso clozapine (N-CZN), the N-methylated analog, is assigned 1500 ng/day under CPCA Category 5 [1][2]. This 3.75-fold difference in permitted daily exposure reflects the higher predicted carcinogenic potency of N-CZNC and translates directly into more stringent analytical requirements: any QC method must achieve an LOQ capable of reliably quantifying N-CZNC at or below the 400 ng/day threshold in the context of the maximum daily dose of clozapine (up to 900 mg/day). Using an N-CZN reference standard for calibration would risk systematically underestimating the toxicological hazard posed by N-CZNC.
N-CZN: 1500 ng/day (Cat 5)
3.75-fold difference
| Evidence Dimension | Regulatory Acceptable Intake (AI) and Carcinogenic Potency Categorization Approach (CPCA) Category |
|---|---|
| Target Compound Data | AI = 400 ng/day; CPCA Category 3 |
| Comparator Or Baseline | N-Nitroso Clozapine (N-CZN): AI = 1500 ng/day; CPCA Category 5 |
| Quantified Difference | AI difference: 3.75-fold (1500 / 400); CPCA Category difference: 2 levels (Category 3 vs Category 5) |
| Conditions | Regulatory framework: EMA/CMDh Appendix 1 (February 2024 update) and TGA nitrosamine limits; CPCA methodology per Kruhlak et al. (2024) |
Why This Matters
A tighter AI limit mandates lower analytical LOQ targets and directly impacts method selection, instrument configuration, and procurement specifications for reference standards in ANDA/NDA nitrosamine control programs.
- [1] TGA. Latest Update to Nitrosamine Limits – N-Nitroso-clozapine EP Impurity C: AI 400 ng/day, CPCA Category 3. Published 2024. Available at USP Nitrosamines Exchange. View Source
- [2] Kruhlak NL, Schmidt M, Froetschl R, et al. Determining Recommended Acceptable Intake Limits for N-Nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach (CPCA). Regulatory Toxicology and Pharmacology. 2024;150:105640. doi:10.1016/j.yrtph.2024.105640. View Source
